Cas no 83794-86-9 ((3-sulfanylphenyl)methanol)

• Product Name: (3-sulfanylphenyl)methanol
• CAS No: 83794-86-9
• MF: C₇H₈OS
• MW: 140.202820777893
• MDL: MFCD08437610
• CID: 709318
• PubChem ID: 12813879
• Update Time: 2025-04-19

(3-sulfanylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,3-mercapto-
• (3-sulfanylphenyl)methanol
• 3-Mercaptobenzylalcohol
• (3-mercapto-phenyl)-methanol
• (3-sulfanylphenyl)methan-1-ol
• 3-hydroxymethylthiophenol
• 3-mercaptobenzenemethanol
• Benzenemethanol,3-mercapto
• 2,2-THIOBIS(4,6-DICHLOROPHENOL)DISODIUMSALT
• (3-mercaptophenyl)methanol
• 83794-86-9
• Benzenemethanol, 3-mercapto-
• IIPCTBAMTPCGJK-UHFFFAOYSA-N
• AKOS006290617
• SCHEMBL1424380
• DTXSID10510529
• EN300-215195
• 3-Mercaptobenzyl alcohol
• m-(Hydroxymethyl)thiophenol
• CS-0456100

• MDL： MFCD08437610
• Inchi： 1S/C7H8OS/c8-5-6-2-1-3-7(9)4-6/h1-4,8-9H,5H2
• InChI Key： IIPCTBAMTPCGJK-UHFFFAOYSA-N
• SMILES： SC1=CC=CC(CO)=C1

Computed Properties

• Exact Mass: 140.03000
• Monoisotopic Mass: 140.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 21.2Ų

Experimental Properties

• PSA: 59.03000
• LogP: 1.46760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols